Cas no 2007919-75-5 (Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2007919-75-5
• MF: C₁₈H₂₅FN₂O₃
• MW: 336.401108503342
• CID: 4733475
• PubChem ID: 127263587
• Update Time: 2025-05-19

Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-{[(5-FLUOROPYRIDIN-2-YL)OXY]METHYL}-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• tert-Butyl 2-(((5-fluoropyridin-2-yl)oxy)methyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• 8-Boc-2-{[(5-fluoropyridin-2-yl)oxy]methyl}-8-azabicyclo[3.2.1]octane
• tert-butyl 2-{[(5-fluoropyridin-2-yl)oxy]methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
• AKOS030628694
• AS-53323
• 2007919-75-5
• tert-butyl 2-[(5-fluoropyridin-2-yl)oxymethyl]-8-azabicyclo[3.2.1]octane-8-carboxylate
• P16328
• tert-Butyl2-(((5-fluoropyridin-2-yl)oxy)methyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C18H25FN2O3/c1-18(2,3)24-17(22)21-14-6-4-12(15(21)8-7-14)11-23-16-9-5-13(19)10-20-16/h5,9-10,12,14-15H,4,6-8,11H2,1-3H3
• InChI Key： JJKONTFXNFFKQB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCC1CCC2CCC1N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.18492083g/mol
• Monoisotopic Mass: 336.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.7
• XLogP3: 3.5

Additional information on Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate

Introduction to Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2007919-75-5)

Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate, a compound with the CAS number 2007919-75-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, featuring a tert-butyl group, an 8-azabicyclo[3.2.1]octane core, and a 5-fluoropyridin-2-YL moiety, makes it a promising candidate for further investigation.

The Tert-butyl group at the molecular backbone contributes to the stability and lipophilicity of the compound, which are critical factors in drug design. This feature enhances its solubility in various solvents, making it more amenable for formulation into pharmaceutical products. The presence of the 8-azabicyclo[3.2.1]octane ring system introduces a unique conformational flexibility, which is often exploited in medicinal chemistry to optimize binding interactions with biological targets.

The most intriguing aspect of this compound is the 5-fluoropyridin-2-YL substituent, which has been extensively studied for its pharmacological properties. Fluorinated pyridine derivatives are known for their enhanced metabolic stability and improved binding affinity to enzymes and receptors. This moiety has been incorporated into numerous drug candidates due to its ability to modulate biological pathways effectively.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. The structural features of Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate make it a particularly attractive candidate for this purpose. Studies have shown that compounds with similar scaffolds exhibit promising activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group is typically achieved through tert-butylation reactions, while the formation of the 8-azabicyclo[3.2.1]octane core requires sophisticated cyclization techniques. The final step involves the incorporation of the 5-fluoropyridin-2-YL moiety through nucleophilic substitution or other coupling reactions.

The pharmacological profile of Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate has been evaluated in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to neurological disorders. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, suggesting its safety for further development.

The compound's mechanism of action is believed to involve interactions with specific binding sites on target proteins. The fluorinated pyridine moiety is thought to play a crucial role in these interactions by enhancing binding affinity through favorable hydrophobic interactions and dipole-dipole forces. Furthermore, the flexibility provided by the bicyclic core allows the molecule to adopt multiple conformations that can optimize binding interactions with biological targets.

In conclusion, Tert-butyl 2-{[(5-fluoropyridin-2-YL)oxy]methyl}-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2007919-75-5) is a structurally complex and pharmacologically promising compound with significant potential in the field of drug discovery and development. Its unique combination of structural features makes it an attractive candidate for further investigation into treating neurological disorders and other therapeutic areas.